Cas no 38127-00-3 (1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-)

1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro- structure
38127-00-3 structure
Product name:1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
CAS No:38127-00-3
MF:C7F8
MW:236.062129974365
CID:1488216
PubChem ID:13171232

1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Cycloheptatriene, 1,2,3,4,5,6,7,7-octafluoro-
    • 1,2,3,4,5,6,7,7-octafluorocyclohepta-1,3,5-triene
    • LRUSRUZKYAWVRB-UHFFFAOYSA-N
    • 38127-00-3
    • DTXSID70524506
    • perfluorocycloheptatriene
    • Inchi: InChI=1S/C7F8/c8-1-2(9)4(11)6(13)7(14,15)5(12)3(1)10
    • InChI Key: LRUSRUZKYAWVRB-UHFFFAOYSA-N
    • SMILES: C1(=C(C(=C(C(C(=C1F)F)(F)F)F)F)F)F

Computed Properties

  • Exact Mass: 235.9872
  • Monoisotopic Mass: 235.98722530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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